Cas no 338759-52-7 (butyl 6-chloro-2H-chromene-3-carboxylate)

• Product Name: butyl 6-chloro-2H-chromene-3-carboxylate
• CAS No: 338759-52-7
• CID: 4647702
• Update Time: 2025-11-06

butyl 6-chloro-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• butyl 6-chloro-2H-chromene-3-carboxylate

Additional information on butyl 6-chloro-2H-chromene-3-carboxylate

Comprehensive Overview of Butyl 6-Chloro-2H-Chromene-3-Carboxylate (CAS No. 338759-52-7)

Butyl 6-chloro-2H-chromene-3-carboxylate (CAS No. 338759-52-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique chromene backbone and chloro substitution, is widely studied for its potential applications in drug development and functional materials. The butyl ester moiety enhances its solubility and stability, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for chromene derivatives has surged due to their bioactive properties. Researchers are particularly interested in how butyl 6-chloro-2H-chromene-3-carboxylate can be utilized in the synthesis of novel therapeutic agents. For instance, its structural similarity to naturally occurring coumarins has prompted investigations into its anti-inflammatory and antioxidant potential. This aligns with the growing consumer interest in natural product-inspired drug discovery, a trending topic in pharmaceutical research.

The compound's CAS number 338759-52-7 is a critical identifier for regulatory and commercial purposes, ensuring precise communication across global supply chains. Suppliers and manufacturers often highlight this CAS registry number to guarantee authenticity and compliance with international standards. Additionally, the inclusion of chloro and carboxylate functional groups in its structure makes it a valuable building block for fine chemical synthesis, a sector experiencing rapid growth due to advancements in green chemistry and sustainable practices.

From an industrial perspective, butyl 6-chloro-2H-chromene-3-carboxylate is frequently discussed in the context of high-value chemical intermediates. Its role in the production of specialty chemicals is underscored by its compatibility with modern catalytic methods, such as palladium-catalyzed cross-coupling reactions. These methods are pivotal in reducing waste and improving efficiency, addressing the increasing demand for eco-friendly synthesis routes—a hot topic among environmentally conscious stakeholders.

Another area of interest is the compound's potential in material science. The chromene core is known for its photophysical properties, which are exploitable in the development of organic electronic devices. With the rise of flexible electronics and OLED technologies, researchers are exploring how derivatives like butyl 6-chloro-2H-chromene-3-carboxylate can contribute to next-generation materials. This aligns with the broader trend of integrating organic semiconductors into consumer electronics, a topic frequently searched in academic and industrial circles.

In summary, butyl 6-chloro-2H-chromene-3-carboxylate (CAS No. 338759-52-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its relevance to drug discovery, sustainable chemistry, and emerging technologies ensures its continued prominence in scientific and industrial discourse. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.